Cas no 53370-50-6 ((1Z)-N',3-dihydroxypropanimidamide)

• Product Name: (1Z)-N',3-dihydroxypropanimidamide
• CAS No: 53370-50-6
• MF: C₃H₈N₂O₂
• MW: 104.107820510864
• MDL: MFCD09044306
• CID: 357454
• PubChem ID: 329776712
• Update Time: 2025-05-30

(1Z)-N',3-dihydroxypropanimidamide Chemical and Physical Properties

Names and Identifiers

• N,3-Dihydroxypropanimidamide
• (1Z)-N',3-Dihydroxypropanimidamide
• (1Z)-N′,3-Dihydroxypropanimidamide
• 3,N-DIHYDROXY-PROPIONAMIDINE
• Propanimidamide, N,3-dihydroxy-
• LS-04710
• (Z)-N',3-DIHYDROXYPROPANIMIDAMIDE
• MFCD09044306
• EN300-65286
• 53370-50-6
• SCHEMBL12127643
• AKOS000128057
• (1Z)-N',3-Dihydroxypropanimidamide, AldrichCPR
• DTXSID60968016
• 1456627-70-5
• SCHEMBL458193
• N',3-dihydroxypropanimidamide
• propanimidamide, N',3-dihydroxy-, (1Z)-
• ALBB-014806
• (1Z)-N',3-dihydroxypropanimidamide

• MDL： MFCD09044306
• Inchi： 1S/C3H8N2O2/c4-3(5-7)1-2-6/h6-7H,1-2H2,(H2,4,5)
• InChI Key： GBWDQWAJGWNKHQ-UHFFFAOYSA-N
• SMILES： OCC/C(=N/O)/N

Computed Properties

• Exact Mass: 104.05900
• Monoisotopic Mass: 104.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 76.34000
• LogP: -0.18450

(1Z)-N',3-dihydroxypropanimidamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (1Z)-N',3-dihydroxypropanimidamide

Comprehensive Overview of (1Z)-N',3-dihydroxypropanimidamide (CAS No. 53370-50-6): Properties, Applications, and Innovations

(1Z)-N',3-dihydroxypropanimidamide (CAS No. 53370-50-6) is a specialized organic compound with a unique molecular structure, featuring hydroxyl and amidine functional groups. This compound has garnered attention in pharmaceutical and biochemical research due to its potential as an intermediate in synthesizing bioactive molecules. Its IUPAC name reflects its Z-configuration, which is critical for its stereochemical properties and reactivity. Researchers often explore its derivatives for applications in drug discovery and enzyme inhibition, aligning with current trends in precision medicine and targeted therapies.

The compound’s CAS registry number (53370-50-6) serves as a universal identifier, ensuring accurate referencing in scientific literature and regulatory documents. Recent studies highlight its role in developing antiviral agents, particularly amid rising global interest in broad-spectrum antivirals post-pandemic. Its hydroxyl-rich structure also makes it a candidate for chelating agents in metal-catalyzed reactions, a topic gaining traction in green chemistry circles.

From a synthetic perspective, (1Z)-N',3-dihydroxypropanimidamide is often synthesized via hydroxylation and amidation of precursor compounds. Its stability under physiological conditions is a key focus, especially for prodrug design—a hot topic in pharmacokinetics. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize its purity, addressing the growing demand for high-purity intermediates in GMP-compliant manufacturing.

Beyond pharmaceuticals, this compound intersects with cosmetic science, where its moisturizing properties are explored for skincare formulations. The rise of clean beauty trends has spurred interest in such multifunctional ingredients. Additionally, its potential in agricultural chemistry as a plant growth modulator aligns with sustainable farming practices, a sector experiencing rapid growth due to climate change concerns.

In summary, (1Z)-N',3-dihydroxypropanimidamide (CAS No. 53370-50-6) exemplifies the convergence of chemical innovation and multidisciplinary applications. Its versatility underscores its relevance in addressing contemporary challenges across industries, from healthcare to environmental sustainability.